Cas no 1361669-80-8 (5-(2,3,4-Trichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 5-(2,3,4-Trichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361669-80-8
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4965865
• Update Time: 2025-10-24

5-(2,3,4-Trichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2,3,4-Trichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-11-4-3-10(12(15)13(11)16)8-1-2-9(5-6-17)18-7-8/h1-4,7H,5H2
• InChI Key： NGNSGCSVUFJJKJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CN=C(CC#N)C=C1)Cl)Cl

Computed Properties

• Exact Mass: 295.967481 g/mol
• Monoisotopic Mass: 295.967481 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7
• Molecular Weight: 297.6

Additional information on 5-(2,3,4-Trichlorophenyl)pyridine-2-acetonitrile

5-(2,3,4-Trichlorophenyl)pyridine-2-acetonitrile: An Overview of a Promising Compound in Medicinal Chemistry

5-(2,3,4-Trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361669-80-8) is a unique and intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its complex molecular structure, which includes a pyridine ring and a trichlorophenyl substituent, making it a valuable candidate for various research and development activities.

The molecular formula of 5-(2,3,4-Trichlorophenyl)pyridine-2-acetonitrile is C₁₄H₈Cl₃N₂, and its molecular weight is 305.57 g/mol. The compound's structure provides it with unique chemical properties that have been the subject of extensive study in recent years. One of the key areas of interest is its potential as a lead compound for the development of new pharmaceuticals.

In the realm of medicinal chemistry, 5-(2,3,4-Trichlorophenyl)pyridine-2-acetonitrile has shown promise in several areas. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, research published in the Journal of Medicinal Chemistry has highlighted its activity as an inhibitor of certain kinases, which are crucial enzymes involved in signal transduction pathways and cell proliferation.

The compound's ability to selectively target these kinases makes it a valuable tool for developing new therapies for conditions such as cancer and inflammatory diseases. Additionally, its structural features allow for easy modification through synthetic chemistry techniques, enabling researchers to optimize its pharmacological properties for specific therapeutic applications.

Beyond its enzymatic inhibition properties, 5-(2,3,4-Trichlorophenyl)pyridine-2-acetonitrile has also been investigated for its potential as an antimicrobial agent. Studies have shown that it exhibits significant activity against a range of bacterial strains, including those that are resistant to conventional antibiotics. This property makes it a promising candidate for the development of new antimicrobial drugs, which are urgently needed to combat the growing threat of antibiotic resistance.

In addition to its therapeutic potential, 5-(2,3,4-Trichlorophenyl)pyridine-2-acetonitrile has also been studied for its use in chemical synthesis and materials science. Its unique electronic properties make it an excellent building block for the synthesis of more complex molecules with diverse applications. For example, researchers have utilized this compound as a precursor in the synthesis of novel polymers and materials with enhanced mechanical and optical properties.

The synthesis of 5-(2,3,4-Trichlorophenyl)pyridine-2-acetonitrile typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the coupling of 2-chloropyridine with 2,3,4-trichlorobenzaldehyde followed by nitrile formation through appropriate reagents. The ability to synthesize this compound efficiently is crucial for advancing its use in both research and industrial applications.

In conclusion, 5-(2,3,4-Trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361669-80-8) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structure and properties make it an attractive candidate for further research and development in medicinal chemistry, materials science, and chemical synthesis. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play a vital role in advancing scientific knowledge and developing innovative solutions to pressing global challenges.